Cas no 2648926-32-1 ((2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidopentanoic acid)

• Product Name: (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidopentanoic acid
• CAS No: 2648926-32-1
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 6108765
• PubChem ID: 165526886
• Update Time: 2025-10-31

(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidopentanoic acid
• (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoro-2-methylpropanamido]pentanoic acid
• 2648926-32-1
• EN300-1496802

• Inchi： 1S/C24H25F3N2O5/c1-3-8-19(20(30)31)28-21(32)23(2,24(25,26)27)29-22(33)34-13-18-16-11-6-4-9-14(16)15-10-5-7-12-17(15)18/h4-7,9-12,18-19H,3,8,13H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t19-,23?/m0/s1
• InChI Key： ZAIQCLPLGPKPFX-HSTJUUNISA-N
• SMILES： FC(C(C)(C(N[C@H](C(=O)O)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidopentanoic acid

(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidopentanoic acid (CAS No. 2648926-32-1)

(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidopentanoic acid (CAS No. 2648926-32-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, a trifluoromethyl substituent, and an amidopentanoic acid moiety. These structural elements contribute to its potential utility in various biological and therapeutic applications.

The Fmoc protecting group is widely used in peptide synthesis to selectively protect the amino group of amino acids. This group is known for its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The presence of the Fmoc group in this compound suggests its potential use as an intermediate in the synthesis of bioactive peptides or as a building block for the development of novel therapeutic agents.

The trifluoromethyl substituent is another key feature of this compound. Fluorine atoms are known to significantly influence the physicochemical properties of organic molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. The introduction of a trifluoromethyl group can enhance the pharmacological properties of a molecule, making it more suitable for drug development. Recent studies have shown that trifluoromethylated compounds often exhibit improved bioavailability and reduced toxicity compared to their non-fluorinated counterparts.

The amidopentanoic acid moiety in this compound adds further complexity and functionality. Amidopentanoic acid derivatives are known for their ability to form stable amide bonds, which are crucial for the structural integrity and biological activity of peptides and proteins. This moiety may also contribute to the compound's solubility and stability in aqueous environments, which is essential for its use in biological assays and therapeutic applications.

In terms of its potential applications, (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidopentanoic acid has been explored in several areas of research. One notable application is in the development of inhibitors for specific enzymes or receptors involved in disease pathways. For example, recent studies have investigated the use of similar compounds as inhibitors of proteases involved in viral replication, such as those found in HIV and SARS-CoV-2. The unique combination of functional groups in this compound may provide enhanced selectivity and potency against these targets.

Another area of interest is the use of this compound as a scaffold for the design of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The presence of the Fmoc protecting group and the trifluoromethyl substituent can be leveraged to design prodrugs with improved pharmacokinetic properties, such as increased half-life and reduced side effects.

In addition to its potential therapeutic applications, this compound has also been studied for its use in chemical biology research. Chemical biology involves the use of small molecules to probe biological systems and understand cellular processes at a molecular level. The unique structural features of (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidopentanoic acid make it an attractive tool for investigating protein-protein interactions, enzyme mechanisms, and signaling pathways.

The synthesis of this compound typically involves multi-step procedures that require precise control over reaction conditions and purification methods. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing complex organic molecules like this one. For example, the use of transition-metal-catalyzed reactions and solid-phase synthesis techniques has significantly improved the yield and purity of such compounds.

In conclusion, (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-2-methylpropanamidopentanoic acid (CAS No. 2648926-32-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for various biological applications, from enzyme inhibition to prodrug design and chemical biology studies. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing our understanding and treatment of various diseases.